Cas no 1093083-27-2 (2-Naphthalenecarboxylic acid, 5-fluoro-4-hydroxy-, ethyl ester)

• Product name: 2-Naphthalenecarboxylic acid, 5-fluoro-4-hydroxy-, ethyl ester
• CAS No: 1093083-27-2
• MF: C₁₃H₁₁O₃F
• MW: 234.22304
• CID: 832552

2-Naphthalenecarboxylic acid, 5-fluoro-4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 5-fluoro-4-hydroxy-, ethyl ester
• Ethyl 5-fluoro-4-hydroxy-2-naphthoate

• Inchi： InChI=1S/C13H11FO3/c1-2-17-13(16)9-6-8-4-3-5-10(14)12(8)11(15)7-9/h3-7,15H,2H2,1H3
• InChI Key： CBGOIGFCHULPBG-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC(=C2C(=C1)C=CC=C2F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3